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Compound of Interest

Compound Name: Adrenomedullin (16-31), human

Cat. No.: B15615844

Application Notes and Protocols for
Adrenomedullin (16-31), human

Audience: Researchers, scientists, and drug development professionals.

Introduction

Adrenomedullin (16-31), human, is a peptide fragment derived from human adrenomedullin
(hADM).[1][2][3][4] Specifically, it comprises amino acid residues 16-31 of the full-length
peptide.[1] This fragment is known to interact with the Calcitonin Gene-Related Peptide
(CGRP) receptor and exhibits pressor activity in the systemic vascular bed of rats.[1][3][5]
Proper handling, solubilization, and storage of this peptide are critical to ensure its biological
activity and obtain reliable experimental results. These notes provide a detailed protocol for the
solubilization and preparation of Adrenomedullin (16-31), human.

Physicochemical and Storage Data

Proper storage is essential to maintain the integrity of the peptide. The following tables
summarize the key specifications and storage conditions for both the lyophilized powder and
reconstituted solutions.

Table 1: Peptide Specifications

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15615844?utm_src=pdf-interest
https://www.benchchem.com/product/b15615844?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-P1770/Adrenomedullin-16-31-human-DataSheet-MedChemExpress.pdf
https://molnova.com/files/document/DATASHEET/DATASHEET_M30185.pdf
https://www.medchemexpress.com/adrenomedullin-16-31-human.html
https://immunomart.com/product/adrenomedullin-16-31-human/
https://file.medchemexpress.com/batch_PDF/HY-P1770/Adrenomedullin-16-31-human-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-P1770/Adrenomedullin-16-31-human-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/adrenomedullin-16-31-human.html
https://www.medchemexpress.com/adrenomedullin-16-31-human-tfa.html
https://www.benchchem.com/product/b15615844?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Property Value Source
Molecular Formula Cs2H129N25021S2 [11[2]
Molecular Weight 1865.19 g/mol [11[2][3]

| Amino Acid Sequence| Cys-Arg-Phe-Gly-Thr-Cys-Thr-Val-Gin-Lys-Leu-Ala-His-GIn-lle-Tyr-
NHz |[1][3] |

Table 2: Storage Conditions

Storage )
Form Duration Notes Source
Temperature
Lyophilized Sealed, away
-80°C 2 years . [1][3]
Powder from moisture

Sealed, away
-20°C 1 year ] [11[31[6]
from moisture

Aliquot to avoid
-80°C 6 months freeze-thaw [11[3]

Reconstituted

Solution
cycles

| | -20°C | 1 month | Aliquot to avoid freeze-thaw cycles |[1][3] |

Solubilization and Preparation Protocol

3.1. Materials Required

Lyophilized Adrenomedullin (16-31), human peptide

High-purity sterile water (H20)

Sterile, low-protein-binding polypropylene tubes

Calibrated micropipettes and sterile tips

Vortex mixer
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e Microcentrifuge

3.2. Recommended Solvent The recommended solvent for Adrenomedullin (16-31), human is
sterile water.[1][2][7] The peptide has a high solubility in water of at least 100 mg/mL (53.61
mM).[11[2][3][7]

3.3. Step-by-Step Reconstitution Protocol

» Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room
temperature for at least 20-30 minutes. This prevents condensation from forming inside the
vial, which can affect peptide stability.

o Centrifugation: Briefly centrifuge the vial at a low speed (e.g., ~1000 x g for 30 seconds) to
ensure that all the lyophilized powder is collected at the bottom of the vial.[8]

e Solvent Addition: Carefully open the vial and add the calculated volume of sterile water to
achieve the desired stock solution concentration. Refer to Table 3 for common stock solution
preparations.

o Dissolution: Recap the vial securely and gently vortex or swirl to mix. If necessary, pipette
the solution up and down carefully to ensure the peptide is completely dissolved. Avoid
vigorous shaking, which can cause peptide degradation.

 Aliquotting: To prevent degradation from repeated freeze-thaw cycles, it is highly
recommended to aliquot the stock solution into single-use, low-protein-binding
microcentrifuge tubes.[3][9]

o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).[1][3]

Table 3: Stock Solution Preparation Guide This table provides the required volume of water to
add to a specific mass of the peptide to achieve common molar concentrations.
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Desired Mass of Peptide: 1 Mass of Peptide: 5 Mass of Peptide: 10
Concentration mg mg mg

1 mM 0.5361 mL 2.6807 mL 5.3614 mL

5mM 0.1072 mL 0.5361 mL 1.0723 mL

10 mM 0.0536 mL 0.2681 mL 0.5361 mL

Data derived from
manufacturer's
datasheet.[1]

Experimental Workflow Diagram

The following diagram illustrates the standard procedure for preparing Adrenomedullin (16-

31), human, from a lyophilized state to a ready-to-use stock solution.
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Caption: Workflow for the solubilization and preparation of Adrenomedullin (16-31), human.
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Signaling Pathway Context

Adrenomedullin (16-31), human, acts as a ligand for G-protein coupled receptors (GPCRS),
specifically the CGRP receptor.[1][3] Upon binding, it can modulate intracellular signaling
cascades. The primary pathway associated with adrenomedullin family peptides involves the
activation of adenylate cyclase, leading to an increase in cyclic AMP (CAMP) levels, and can
also involve the mobilization of intracellular calcium (Ca2+).[10]
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Caption: Simplified signaling pathway of Adrenomedullin peptides via GPCR activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15615844?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

